Cas no 2580224-56-0 (7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid)

• Product Name: 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid
• CAS No: 2580224-56-0
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD33020889
• CID: 5661072
• PubChem ID: 155859058
• Update Time: 2025-05-26

7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(aminomethyl)-6-oxaspiro[3.5]nonane-2-carboxylic acid
• EN300-27685020
• 2580224-56-0
• 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid

• MDL： MFCD33020889
• Inchi： 1S/C10H17NO3/c11-5-8-1-2-10(6-14-8)3-7(4-10)9(12)13/h7-8H,1-6,11H2,(H,12,13)
• InChI Key： FFQPECGBRCXGIZ-UHFFFAOYSA-N
• SMILES： O1C(CN)CCC2(C1)CC(C(=O)O)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 72.6Ų

Additional information on 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid

Recent Advances in the Study of 7-(Aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2580224-56-0)

The compound 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2580224-56-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its spirocyclic structure, which combines a rigid oxaspiro framework with an aminomethyl and carboxylic acid functional group, makes it a versatile building block for the design of new pharmaceuticals. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, including proteases and kinases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its application in the design of selective enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid exhibit high affinity and specificity for certain kinase targets, offering promising leads for the development of next-generation kinase inhibitors. The study also provided insights into the structural determinants of binding affinity, which could guide future drug design efforts.

In addition to its role in enzyme inhibition, 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid has been explored for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention, and the unique geometry of this compound allows it to act as a scaffold for disrupting these interactions. Recent computational and experimental studies have identified several promising PPI modulators based on this scaffold, with potential applications in oncology and neurodegenerative diseases.

The synthesis of 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid has also seen significant improvements in recent years. Novel synthetic routes have been developed to enhance yield and purity, making the compound more accessible for research and development. These advancements have been detailed in a 2022 publication in Organic Letters, which described a streamlined, multi-gram scale synthesis that reduces the number of steps and improves overall efficiency.

Looking ahead, the potential of 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid extends beyond its current applications. Ongoing research is exploring its use in the development of prodrugs, where its unique structure could improve drug delivery and bioavailability. Furthermore, its compatibility with various bioconjugation techniques opens up possibilities for its use in targeted therapies and diagnostic agents.

In conclusion, 7-(aminomethyl)-6-oxaspiro3.5nonane-2-carboxylic acid (CAS: 2580224-56-0) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and development. The latest research underscores its potential as a versatile building block for designing novel therapeutics, and future studies are expected to further expand its utility in addressing unmet medical needs.